Cas no 1796992-70-5 (N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide)

• Product Name: N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide
• CAS No: 1796992-70-5
• MF: C₁₂H₁₈N₄O
• MW: 234.297522068024
• CID: 5371055
• Update Time: 2025-06-08

N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-(1-Piperidinyl)-2-pyrimidinyl]methyl]acetamide
• N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide

• Inchi： 1S/C12H18N4O/c1-10(17)14-9-11-13-6-5-12(15-11)16-7-3-2-4-8-16/h5-6H,2-4,7-9H2,1H3,(H,14,17)
• InChI Key： CQHLNQTVZSNGFX-UHFFFAOYSA-N
• SMILES： C(NCC1=NC=CC(N2CCCCC2)=N1)(=O)C

Experimental Properties

• Density: 1.151±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 451.8±25.0 °C(Predicted)
• pka: 15.12±0.46(Predicted)

Additional information on N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide

Professional Introduction to N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide (CAS No. 1796992-70-5)

N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide, with the CAS number 1796992-70-5, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a complex heterocyclic structure, exhibits potential applications in the development of novel therapeutic agents. Its chemical formula and structural characteristics make it a subject of interest for researchers exploring innovative pharmacological targets.

The compound's structure consists of a pyrimidine core linked to a piperidine moiety, which is further connected to an acetamide group. This arrangement suggests that N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide may interact with biological targets in a unique manner, potentially offering advantages over existing treatments. The pyrimidine ring is a common motif in many bioactive molecules, known for its ability to engage with various enzymes and receptors.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The structural features of N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide make it a promising candidate for such applications. For instance, the piperidine ring can serve as a scaffold for designing molecules that interact with protein kinases, which are often implicated in disease mechanisms.

One of the key aspects of this compound is its potential to serve as a lead molecule for further drug development. Researchers have been exploring derivatives of this compound to enhance its pharmacological properties, such as solubility, bioavailability, and target specificity. The use of computational methods, including molecular docking and virtual screening, has facilitated the identification of promising analogs that could improve the therapeutic efficacy of N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide.

Recent studies have highlighted the importance of understanding the molecular interactions between small molecules and their biological targets. N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide has been investigated for its potential binding to various enzymes and receptors. For example, preliminary studies suggest that this compound may interact with Janus kinases (JAKs), which are involved in signal transduction pathways relevant to inflammatory responses. By modulating JAK activity, this compound could potentially offer therapeutic benefits in conditions like rheumatoid arthritis.

The synthesis of N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic core efficiently. These methods not only improve the feasibility of producing the compound but also allow for modifications that can fine-tune its biological activity.

In addition to its potential therapeutic applications, N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}acetamide has also been studied for its chemical properties. The presence of both polar and non-polar functional groups in its structure suggests that it may exhibit interesting solubility characteristics, which could be advantageous for formulation development. Furthermore, the compound's stability under various conditions has been assessed to ensure its suitability for both laboratory research and potential clinical use.

The growing body of research on N-{[4-(piperidin-1-y)]methyl}acetamide underscores its significance in pharmaceutical chemistry. As more data becomes available on its biological activity and pharmacokinetic properties, this compound is likely to attract further attention from both academic researchers and industry scientists. The development of novel therapeutic agents remains a critical challenge in modern medicine, and compounds like N-{[4-(piperidin -1 -y)]methyl}acetamide offer hope for addressing unmet medical needs.

In conclusion, N-{[4-(piperidine-1 -y)]methyl}acetamide (CAS No. 1796992-70-5) is a multifaceted compound with significant potential in drug discovery and development. Its complex structure, combined with promising pharmacological properties, makes it a valuable asset in the quest for new therapeutic interventions. As research continues to uncover more about its capabilities, this molecule is poised to play an important role in future medical advancements.